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An In-Depth Technical Guide to the Physicochemical Properties of 2-Methylcyclopentanone

This guide provides a comprehensive examination of two critical physical properties of 2-
Methylcyclopentanone (CAS: 1120-72-5): its boiling point and density. Intended for
researchers, scientists, and professionals in drug development, this document moves beyond a
simple recitation of values to explore the underlying physicochemical principles and the robust
experimental methodologies required for their accurate determination.

Introduction to 2-Methylcyclopentanone

2-Methylcyclopentanone, with the molecular formula CeH100, is a cyclic ketone that presents
as a colorless to slightly yellow liquid.[1] Its structure consists of a five-membered carbon ring
with a ketone functional group and a methyl group on the adjacent (alpha) carbon. This
structure imparts specific chemical and physical properties that are crucial for its application in
various synthetic pathways and as a specialty solvent. An understanding of its boiling point and
density is fundamental for process design, purification, and quality control.

Core Physicochemical Properties
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A summary of 2-Methylcyclopentanone's key physical properties provides a foundational
dataset for laboratory applications. The values presented are collated from various authoritative
sources and represent a consensus in the scientific literature.

Property Value Source(s)
Boiling Point 139-141.6 °C at 760 mmHg [1112][31[41[5]
Density 0.917 g/mL at 25 °C [L1[31[41[5]16]
0.9194 g/cm? at 20 °C [7]

Molecular Weight 98.14 g/mol [2][5][8]
Melting Point -75°C [11[21[5]1[7]
Flash Point 26.1 °C (79 °F) [1][21[3]
CAS Number 1120-72-5 [1121[7118]

Boiling Point: Theory and Experimental
Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure surrounding the liquid. This property is a direct indicator of the strength of
intermolecular forces within the substance.

Theoretical Basis

The boiling point of 2-Methylcyclopentanone is governed by the interplay of two primary
intermolecular forces:

e Van der Waals Dispersion Forces: These forces are present in all molecules and increase
with molecular size and surface area. As the number of electrons in a molecule increases,
the likelihood of temporary dipoles forming also increases, leading to stronger dispersion
forces.[9]

¢ Dipole-Dipole Interactions: The presence of the carbonyl group (C=0) creates a significant
permanent dipole in the molecule, with the oxygen atom being more electronegative than the
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carbon atom.[9] These permanent dipoles align, resulting in a strong attractive force between
adjacent molecules, which requires more energy (a higher temperature) to overcome
compared to non-polar molecules of similar size.[9]

The boiling point of 2-Methylcyclopentanone (139-141.6 °C) is significantly higher than that of
a non-polar hydrocarbon of similar molecular weight, such as methylcyclopentane (72 °C),
illustrating the substantial contribution of the dipole-dipole interactions from the ketone group.

[4]16]

Experimental Protocol: Boiling Point Determination via
Simple Distillation

Distillation is the gold-standard method for determining the boiling point of a pure liquid.[10]
The process relies on vaporizing the liquid and then condensing the vapor back into a liquid,
while carefully monitoring the temperature of the vapor phase.[10] A constant temperature
reading during the collection of the distillate indicates the boiling point at the given atmospheric
pressure.[10]

Methodology:

e Apparatus Assembly: Assemble a simple distillation apparatus using a round-bottom flask, a
Claisen adapter, a thermometer or temperature probe, a condenser, and a receiving flask.
Ensure all glass joints are securely clamped. The thermometer bulb must be positioned just
below the side arm leading to the condenser to accurately measure the temperature of the
vapor distilling into the condenser.

o Sample Preparation: Place approximately 20-30 mL of 2-Methylcyclopentanone and a few
boiling chips into the round-bottom flask to ensure smooth boiling.

e Heating: Gently heat the flask using a heating mantle. The heating rate should be controlled
to produce a distillation rate of 1-2 drops per second in the receiving flask.

o Equilibration: As the liquid boils, the vapor will rise and its temperature will increase. Allow
the temperature to stabilize; this occurs when the entire apparatus has heated to the
temperature of the vapor.
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o Data Collection: Record the temperature at which a steady state is achieved, characterized
by a constant temperature reading and the consistent condensation of liquid into the
receiving flask. This stable temperature is the observed boiling point.

o Pressure Correction: Record the ambient atmospheric pressure. If the pressure is not 760
mmHg, a correction may be necessary to normalize the boiling point to standard pressure.

Experimental Workflow: Boiling Point Determination

The following diagram illustrates the logical flow for the experimental determination of a liquid's
boiling point.
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Caption: Workflow for Boiling Point Determination via Distillation.
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Density: Theory and Experimental Determination

Density is an intrinsic physical property defined as the mass of a substance per unit volume (D
= m/v).[11] Itis influenced by molecular weight, molecular packing in the liquid state, and
temperature.

Theoretical Basis

The density of a liquid is determined by the mass of its individual molecules and how closely
they can pack together.[11] 2-Methylcyclopentanone, with a density of approximately 0.917
g/mL at 25 °C, is less dense than water (approx. 1.0 g/mL).[1][11] Temperature is a critical
variable; as the temperature of a liquid increases, its molecules gain kinetic energy, leading to
increased volume and a corresponding decrease in density. Therefore, precise temperature
control is paramount for accurate density measurements.

Experimental Protocol: Density Determination Using a
Graduated Cylinder and Balance

While a pycnometer yields the most accurate results, a well-executed measurement using a
calibrated graduated cylinder and an analytical balance is sufficient for many applications and
serves to illustrate the core principle.[12][13] This protocol incorporates steps for self-validation
through repetition.

Methodology:

Instrument Preparation: Ensure the analytical balance is calibrated and the 10 mL graduated
cylinder is clean and completely dry.

o Mass of Empty Cylinder: Place the empty graduated cylinder on the analytical balance and
tare it, or record its mass to at least three decimal places.[12]

e Volume Measurement: Carefully add 2-Methylcyclopentanone to the graduated cylinder
until the bottom of the meniscus is aligned with the 5 mL mark.

o Mass of Sample: Place the graduated cylinder containing the sample on the balance and
record the combined mass.[12]
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o Temperature Measurement: Immediately measure and record the temperature of the 2-
Methylcyclopentanone sample.

o Calculation (Trial 1): Calculate the mass of the liquid by subtracting the mass of the empty
cylinder.[14] Calculate the density by dividing the mass by the volume (5.0 mL).

o Repetition for Validation (Trials 2 & 3): Repeat steps 3-6 by adding the liquid to the 7 mL and
9 mL marks, respectively. This provides multiple data points to ensure precision.

o Data Analysis: Calculate the average density from the three trials. The consistency of the
results serves as an internal validation of the technique.

Experimental Workflow: Density Determination

The following diagram outlines a robust workflow for determining the density of a liquid.
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Caption: Workflow for Liquid Density Determination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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